Tert-butyl 5-pyrrolidin-2-ylthiophene-2-carboxylate

• IUPAC Name: tert-butyl 5-pyrrolidin-2-ylthiophene-2-carboxylate
• InChI: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)11-7-6-10(17-11)9-5-4-8-14-9/h6-7,9,14H,4-5,8H2,1-3H3
• InChI Key: GXAFWNOUXZNEJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(S1)C2CCCN2
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• CAS No.: 2248378-27-8

Description

“Tert-butyl 5-pyrrolidin-2-ylthiophene-2-carboxylate” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The tert-butyl group is a common substituent in organic chemistry, known for its bulky nature.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring would contribute to the three-dimensionality of the molecule. The tert-butyl group is known for its steric bulk, which can influence the molecule’s conformation and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The pyrrolidine ring can participate in various reactions. The tert-butyl group is generally quite inert but can influence the reactivity of the molecule due to its steric bulk.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For example, if it’s intended to be used as a drug, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.